Cas no 60875-16-3 (1-(4-Carboxyphenyl)-3-methyl-5-pyrazolone)

1-(4-Carboxyphenyl)-3-methyl-5-pyrazolone is a versatile heterocyclic compound featuring a pyrazolone core substituted with a carboxyphenyl group. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly for the preparation of dyes, pharmaceuticals, and coordination complexes. The carboxyl group enhances solubility in polar solvents and facilitates further functionalization, while the pyrazolone moiety contributes to chelating properties, useful in metal ion binding applications. Its well-defined crystalline form ensures consistent purity, critical for research and industrial processes. The compound’s stability under standard conditions and compatibility with diverse reaction conditions underscore its utility in fine chemical and material science applications.

1-(4-Carboxyphenyl)-3-methyl-5-pyrazolone structure

60875-16-3 structure

Product Name:1-(4-Carboxyphenyl)-3-methyl-5-pyrazolone

CAS No:60875-16-3

MF:C₁₁H₁₀N₂O₃

MW:218.20870256424

MDL:MFCD00003135

CID:57608

PubChem ID:109029

Update Time:2025-06-09

1-(4-Carboxyphenyl)-3-methyl-5-pyrazolone Chemical and Physical Properties

Names and Identifiers

- 4-(3-Methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)benzoic acid
- 1-(4-CARBOXYPHENYL)-3-METHYL-2-PYRAZOLIN-5-ON
- 4-(3-Methyl-5-oxo-2-pyrazolin-1-yl)benzoic acid
- 4-(3-Methyl-5-oxo-4,5-dihydro-pyrazol-1-yl)-benzoic acid
- 4-(3-methyl-5-oxo-4H-pyrazol-1-yl)benzoic acid
- 4-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)benzoate
- Maquindox
- Benzoicacid, p-(3-methyl-5-oxo-2-pyrazolin-1-yl)- (6CI)
- 1-(4-Carboxyphenyl)-3-methyl-2-pyrazolin-5-one
- 1-(4-Carboxyphenyl)-3-methyl-2-pyrazolinone
- 1-(4-Carboxyphenyl)-3-methyl-5-pyrazolone
- 1-(p-Carboxyphenyl)-3-methyl-5-pyrazolone
- 4-(3-Methyl-5-oxopyrazol-1-yl)benzoicacid
- Mequindox (4-dioxyquioxaline)
- BP-12690
- BB 0221237
- CAS-60875-16-3
- 60875-16-3
- 4-(3-Methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)benzoicacid
- HY-W014078
- EN300-16242
- CCG-237421
- 4-(4,5-Dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)benzoic acid
- Oprea1_867127
- EINECS 262-509-6
- AS-45876
- DTXCID6024963
- AC-18394
- 4-(3-Methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)benzoic acid #
- p-(3-Methyl-5-oxo-2-pyrazolin-1-yl)-benzoic acid
- 4-(4,5-dihydro-5-oxo-3-methyl-1H-pyrazol-1-yl)-benzoic acid
- Z50147717
- A832935
- 1-(4-Carboxylphenyl)-3-methyl-5-pyrazolone
- HMS1542F05
- TimTec1_002931
- NS00034487
- CK2185
- 4-(3-Methyl-5-oxo-2-pyrazolin-1-yl)benzoic acid, >=98%
- CHEMBL378534
- SCHEMBL643536
- CS-W014794
- p-(3-Methyl-5-oxo-2-pyrazolin-1-yl)benzoic acid
- AKOS000112839
- 4-(4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)-benzoic acid
- UNII-I29T029IWB
- FT-0605670
- Benzoic acid, 4-(4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)-
- W-105225
- Tox21_301816
- MFCD00003135
- DTXSID8044963
- Q27280282
- 1-p-carboxyphenyl-3-methyl-2-pyrazolin-5-one
- NCGC00256128-01
- BBL001440
- STK059563
- 4-(3-Methyl-5-oxo-2-pyrazolin-1-yl)benzoicacid
- DB-053728
- ALBB-019196
- MOPBA
- MDL： MFCD00003135
- Inchi： 1S/C11H10N2O3/c1-7-6-10(14)13(12-7)9-4-2-8(3-5-9)11(15)16/h2-5H,6H2,1H3,(H,15,16)
- InChI Key： CUGBBQWDGCXWNB-UHFFFAOYSA-N
- SMILES： O=C1CC(C)=NN1C1C=CC(C(=O)O)=CC=1

Computed Properties

Exact Mass: 218.06900
Monoisotopic Mass: 218.069142
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 343
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 0.8
Topological Polar Surface Area: 70

Experimental Properties

Color/Form: Not available
Density: 1.2699 (rough estimate)
Melting Point: 285 °C (dec.) (lit.)
Boiling Point: 358.89°C (rough estimate)
Flash Point: 242.7±24.0 °C
Refractive Index: 1.5300 (estimate)
PSA: 69.97000
LogP: 0.99800
Solubility: Not available
Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-(4-Carboxyphenyl)-3-methyl-5-pyrazolone Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： R36/37/38
Safety Instruction： S24/25
Hazardous Material Identification：
Risk Phrases：R36/37/38
Safety Term：S24/25
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(4-Carboxyphenyl)-3-methyl-5-pyrazolone Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(4-Carboxyphenyl)-3-methyl-5-pyrazolone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	067900-500mg	4-(3-Methyl-5-oxo-4,5-dihydro-pyrazol-1-yl)-benzoic acid	60875-16-3		500mg	3380CNY	2021-05-07
Matrix Scientific	067900-500mg	4-(3-Methyl-5-oxo-4,5-dihydro-pyrazol-1-yl)-benzoic acid	60875-16-3		500mg	$20.00	2023-09-10
Chemenu	CM160796-5g	4-(3-Methyl-5-oxo-4,5-dihydro-pyrazol-1-yl)-benzoic acid	60875-16-3	95+%	5g	$138	2021-08-05
Chemenu	CM160796-10g	4-(3-Methyl-5-oxo-4,5-dihydro-pyrazol-1-yl)-benzoic acid	60875-16-3	95+%	10g	$282	2021-08-05
Chemenu	CM160796-25g	4-(3-Methyl-5-oxo-4,5-dihydro-pyrazol-1-yl)-benzoic acid	60875-16-3	95+%	25g	$550	2021-08-05
Fluorochem	060993-1g	4-(3-Methyl-5-oxo-4,5-dihydro-pyrazol-1-yl)-benzoic acid	60875-16-3	95%	1g	￡38.00	2022-03-01
Fluorochem	060993-5g	4-(3-Methyl-5-oxo-4,5-dihydro-pyrazol-1-yl)-benzoic acid	60875-16-3	95%	5g	￡60.00	2022-03-01
Fluorochem	060993-25g	4-(3-Methyl-5-oxo-4,5-dihydro-pyrazol-1-yl)-benzoic acid	60875-16-3	95%	25g	￡210.00	2022-03-01
Fluorochem	060993-100g	4-(3-Methyl-5-oxo-4,5-dihydro-pyrazol-1-yl)-benzoic acid	60875-16-3	95%	100g	￡607.00	2022-03-01
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	LM4087-1g	1-(4-Carboxyphenyl)-3-methyl-5-pyrazolone	60875-16-3	≥98%	1g	￥450元	2023-09-15

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Cas no 60875-16-3 (1-(4-Carboxyphenyl)-3-methyl-5-pyrazolone)

1-(4-Carboxyphenyl)-3-methyl-5-pyrazolone Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

1-(4-Carboxyphenyl)-3-methyl-5-pyrazolone Security Information

1-(4-Carboxyphenyl)-3-methyl-5-pyrazolone Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1-(4-Carboxyphenyl)-3-methyl-5-pyrazolone Pricemore >>

1-(4-Carboxyphenyl)-3-methyl-5-pyrazolone Related Literature

Related Categories

60875-16-3 (1-(4-Carboxyphenyl)-3-methyl-5-pyrazolone) Related Products